Cas no 1807017-28-2 (Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate)

• Product Name: Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate
• CAS No: 1807017-28-2
• MF: C₁₂H₁₁F₃N₂O₂S
• MW: 304.288151979446
• CID: 4989957
• Update Time: 2025-06-13

Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C12H11F3N2O2S/c1-19-11(18)4-8-7(5-16)2-3-10(9(8)6-17)20-12(13,14)15/h2-3H,4-5,16H2,1H3
• InChI Key： WJQWHSFRJABWCO-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(CN)=C(C=1C#N)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate

Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807017-28-2): A Comprehensive Overview

Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807017-28-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, an aminomethyl moiety, and a trifluoromethylthio substituent, holds potential for various applications in drug discovery and development.

The chemical structure of Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate is particularly noteworthy due to its multifunctional nature. The presence of the cyano group imparts significant electronic and steric properties, making it a valuable scaffold for the design of bioactive molecules. The aminomethyl moiety provides a versatile functional group that can be readily modified through various chemical reactions, enhancing the compound's utility in synthetic chemistry. Additionally, the trifluoromethylthio substituent introduces fluorine atoms, which are known to improve metabolic stability and enhance binding affinity to biological targets.

Recent studies have highlighted the potential of Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific enzymes involved in cancer progression. The researchers found that the trifluoromethylthio group played a crucial role in enhancing the compound's selectivity and efficacy.

Another area of interest is the use of Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate in the treatment of neurodegenerative diseases. A research team from the University of California, San Francisco, reported that compounds derived from this scaffold showed promising neuroprotective effects in preclinical models of Alzheimer's disease. The cyano group was found to contribute to the compound's ability to cross the blood-brain barrier, while the aminomethyl moiety facilitated interactions with key neurotransmitter receptors.

In addition to its therapeutic potential, Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate has been explored for its use as a building block in combinatorial chemistry. The compound's modular structure allows for the rapid synthesis of diverse libraries of molecules, which can be screened for various biological activities. This approach has been successfully employed in high-throughput screening campaigns to identify lead compounds for further optimization.

The synthesis of Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of an appropriate arylamine with a cyano-containing reagent, followed by functionalization with trifluoromethanesulfenyl chloride and subsequent esterification with methanol. Advances in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

The physicochemical properties of Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate have been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the compound's molecular structure and conformational behavior, which are essential for understanding its biological activity and optimizing its pharmacological properties.

In conclusion, Methyl 6-aminomethyl-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807017-28-2) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile functional groups make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new opportunities for leveraging this compound's potential in drug discovery and development.